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Compound of Interest

Compound Name: A-28086B

Cat. No.: B1254339 Get Quote

Essential Safety & Handling Guide for A-28086B
For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the ionophore antibiotic A-28086B (CAS: 58439-94-

4). The following procedural guidance is designed to ensure safe operational handling and

disposal.

Chemical and Physical Properties
A-28086B is an ionophore antibiotic related to narasin and salinomycin. A summary of its key

quantitative data is presented below for easy reference.
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Property Value

CAS Number 58439-94-4

Molecular Formula C₄₃H₇₀O₁₁

Molecular Weight 763.02 g/mol

Exact Mass 762.4918

Elemental Analysis C, 67.69%; H, 9.25%; O, 23.06%

Appearance Not specified (typically a solid)

Purity >98% (typical for research grade)

Storage (Short-term) 0 - 4°C (days to weeks)

Storage (Long-term) -20°C (months to years)

Hazard Identification and Personal Protective
Equipment (PPE)
A-28086B is classified with significant hazards requiring stringent safety protocols. All handling

must occur within a certified chemical fume hood.

GHS Hazard Classification:

Self-reactive chemicals (Type C), H242: Heating may cause a fire.

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.

Acute toxicity, Inhalation (Category 4), H332: Harmful if inhaled.

Short-term (acute) aquatic hazard (Category 2), H401: Toxic to aquatic life.

Long-term (chronic) aquatic hazard (Category 3), H412: Harmful to aquatic life with long

lasting effects.

Mandatory Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Inner and outer gloves are

recommended.

Prevents skin contact and

absorption.

Eye Protection
ANSI Z87.1-compliant safety

goggles and a face shield.

Protects against splashes,

dust, and potential explosions.

Respiratory Protection

NIOSH-approved air-purifying

respirator with a P2 filter for

dusts.

Prevents inhalation of harmful

dust particles.

Body Protection

Flame-resistant laboratory

coat, worn over personal

clothing.

Protects skin from

contamination and provides a

barrier in case of fire.

Operational Plan: From Receipt to Disposal
The following workflow outlines the necessary steps for safely managing A-28086B throughout

its lifecycle in the laboratory.
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Receiving & Storage

Handling & Experimentation

Waste Management & Disposal

Receive Package

Inspect for Damage

Log in Inventory

Store at -20°C
in a dark, dry location

Don Full PPE

Work in Fume Hood

Weigh Solid Compound

Prepare Stock Solution
(e.g., in DMSO)

Perform Experiment

Segregate Waste:
- Solid (tips, tubes)
- Liquid (solutions)

Collect in Labeled,
Compatible Waste Containers

Complete Hazardous
Waste Tag

Store Waste in
Designated Area

Schedule Pickup via EHS

Click to download full resolution via product page

Caption: Standard operational workflow for A-28086B.
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Emergency Procedures
Immediate and appropriate response to emergencies is critical. The following decision tree

outlines the steps for spills and personnel exposure.

Caption: Emergency response decision tree for A-28086B.

Disposal Plan
Chemical waste is regulated and cannot be disposed of in regular trash or down the sewer.[1]

All waste containing A-28086B must be disposed of through your institution's Environmental

Health and Safety (EHS) Hazardous Waste Program.[1]

Step-by-Step Disposal Protocol:

Segregation: At the point of generation, separate waste into compatible categories (e.g.,

solid waste, non-halogenated solvent waste).[2]

Containerization: Collect waste in appropriate, leak-proof, and chemically compatible

containers.[2][3] Do not reuse empty reagent bottles without first defacing all original labels.

Labeling: Affix a hazardous waste tag to each container as soon as waste is first added. The

label must include:

The words "Hazardous Waste".

Full chemical names of all contents (no abbreviations).

Approximate percentages of each component.

Date of generation and PI information.

Appropriate hazard pictograms.

Storage: Keep waste containers closed except when adding waste. Store them in a

designated, secure secondary containment area, away from incompatible materials.
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Pickup: Complete and send the required chemical waste disposal forms to your EHS office to

schedule a waste pickup.

Representative Experimental Protocol:
Antimicrobial Susceptibility Testing
As A-28086B is an antibiotic, a key experiment is to determine its potency against various

bacteria. The following is a representative protocol for determining the Minimum Inhibitory

Concentration (MIC) using the broth microdilution method, a standard in vitro assay.

Objective: To determine the lowest concentration of A-28086B that inhibits the visible growth of

a target bacterium.

Materials:

A-28086B compound

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile 96-well microtiter plates

Target bacterial strain (e.g., Staphylococcus aureus)

Appropriate liquid growth medium (e.g., Mueller-Hinton Broth - MHB)

Sterile saline (0.85%) or Phosphate-Buffered Saline (PBS)

Spectrophotometer

Multichannel pipette

Procedure:

Preparation of A-28086B Stock Solution:

Under sterile conditions in a fume hood, accurately weigh a small amount of A-28086B.
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Dissolve the compound in anhydrous DMSO to prepare a high-concentration stock

solution (e.g., 10 mg/mL). Vortex until fully dissolved. Note: This stock solution can be

aliquoted and stored at -20°C for future use.

Preparation of Bacterial Inoculum:

From a fresh agar plate, pick 4-5 colonies of the target bacterium and inoculate into a tube

of sterile broth.

Incubate the culture at 37°C with shaking until it reaches the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.

Dilute this standardized suspension in fresh broth to achieve the final target inoculum

concentration of approximately 5 x 10⁵ CFU/mL.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile broth to all wells of a 96-well plate, except for the first column.

Prepare an intermediate dilution of the A-28086B stock solution in broth.

Add 200 µL of this diluted A-28086B solution to the first well of each row to be tested.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the plate to the tenth well. Discard 100 µL from

the tenth well.

The eleventh well in each row will serve as a positive control (broth and inoculum, no

compound), and the twelfth well as a negative/sterility control (broth only).

Inoculation:

Using a multichannel pipette, add 100 µL of the diluted bacterial inoculum (from step 2) to

each well from column 1 to 11. Do not add bacteria to the sterility control wells (column

12).

Incubation:
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Cover the plate and incubate at 37°C for 16-24 hours.

Interpretation of Results:

After incubation, visually inspect the plate for bacterial growth (turbidity).

The MIC is the lowest concentration of A-28086B at which no visible growth is observed.

This can be confirmed by reading the optical density (OD) of the wells with a plate reader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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